2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol

• Molecular Formula: C10H12Cl2O2
• Molecular Weight: 235.10 g/mol
• IUPAC Name: 2,2-dichloro-1-(4-methoxy-3-methylphenyl)ethanol
• InChI: InChI=1S/C10H12Cl2O2/c1-6-5-7(9(13)10(11)12)3-4-8(6)14-2/h3-5,9-10,13H,1-2H3
• InChI Key: ROEWVZVTEHFXTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C(Cl)Cl)O)OC

Description

2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol is a halogenated ethanol derivative characterized by a dichlorinated ethanol backbone and a substituted phenyl ring bearing methoxy (-OCH₃) and methyl (-CH₃) groups at the 4- and 3-positions, respectively. This compound combines the reactivity of vicinal dichlorides with the steric and electronic effects of aromatic substituents, making it of interest in synthetic organic chemistry and pharmaceutical intermediate synthesis.

Biological Activity

2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol is a compound of significant interest due to its potential biological activities. This article reviews its biological properties, including cytotoxicity, antimicrobial effects, and possible mechanisms of action based on current research findings.

Overview of Biological Activity

The biological activity of 2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol has been evaluated in various studies, focusing on its cytotoxic effects against cancer cell lines and its antimicrobial properties. The compound's structure suggests potential interactions with biological targets that could lead to therapeutic applications.

Cytotoxicity Studies

Recent studies have investigated the cytotoxic effects of this compound on various cancer cell lines, particularly HepG2 (human liver cancer cells). The results indicate varying degrees of inhibition on cell proliferation:

• Cytotoxic Effects : In vitro studies demonstrated that the compound exhibits significant cytotoxicity against HepG2 cells, with an IC50 value indicating effective growth inhibition. For instance, one study reported IC50 values in the range of 67.8 µg/mL for related compounds, suggesting that 2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol may also possess similar activity .

Antimicrobial Activity

The antimicrobial properties of 2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol have also been explored. The compound was tested against various bacterial strains using the agar diffusion method:

Bacterial Strain	Inhibition Zone (mm)	Concentration Tested (µg/mL)
Bacillus subtilis	Moderate	250
Pseudomonas aeruginosa	Slight	250
Staphylococcus aureus	Moderate	250

The results indicated that while some activity was observed, it was generally moderate to slight against the tested strains .

The mechanism by which 2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol exerts its biological effects may involve several pathways:

• Apoptosis Induction : Studies suggest that compounds with similar structures may induce apoptosis in cancer cells through mitochondrial pathways, leading to cell death.
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer cell proliferation and survival.

Case Studies and Research Findings

Several case studies have highlighted the biological potential of related compounds. For example:

• A study on derivatives of methoxy-substituted phenols showed promising antiproliferative effects against various cancer cell lines, indicating a potential pathway for further research into the derivatives of 2,2-Dichloro-1-(4-methoxy-3-methylphenyl)ethanol .

Comparison with Similar Compounds

2,2-Dichloro-1-(2-chlorophenyl)ethanol

• Molecular Formula : C₈H₇Cl₃O
• Average Mass : 225.493 g/mol
• Key Differences: The phenyl ring has a 2-chloro substituent instead of 4-methoxy-3-methyl.
• Synthesis: Not explicitly described in the evidence, but likely involves chlorination of a phenyl ethanol precursor .

2,2-Dichloro-1-(2-(trifluoromethyl)phenyl)ethanol

• Molecular Formula : C₉H₇Cl₂F₃O
• Average Mass : 259.052 g/mol
• Key Differences :
  • The 2-(trifluoromethyl) group introduces strong electron-withdrawing effects, significantly increasing the hydroxyl group’s acidity (pKa ~10–12) compared to the methoxy-methyl-substituted compound.
  • The trifluoromethyl group enhances lipophilicity, affecting solubility in polar solvents .

1-(4-Chloro-3-methylphenyl)-2,2-difluoroethanol

• Molecular Formula : C₉H₉ClF₂O
• Average Mass : 206.62 g/mol
• Key Differences: Fluorine replaces chlorine on the ethanol backbone, reducing steric bulk and increasing electronegativity. The 4-chloro-3-methylphenyl substituent is structurally similar to the target compound but lacks the methoxy group, altering electronic and hydrogen-bonding properties .

Physicochemical Properties

Compound	Molecular Formula	Average Mass (g/mol)	Key Substituents	Boiling Point/Melting Point	Solubility Trends
Target Compound	C₁₀H₁₂Cl₂O₂	243.11 (estimated)	4-methoxy-3-methylphenyl	Not reported	Moderate in polar solvents
2,2-Dichloro-1-(2-chlorophenyl)ethanol	C₈H₇Cl₃O	225.49	2-chlorophenyl	Not reported	Low in water
2,2-Dichloro-1-(2-(trifluoromethyl)phenyl)ethanol	C₉H₇Cl₂F₃O	259.05	2-(trifluoromethyl)phenyl	Not reported	High in organic solvents
1-(4-Chloro-3-methylphenyl)-2,2-difluoroethanol	C₉H₉ClF₂O	206.62	4-chloro-3-methylphenyl, 2,2-difluoro	Not reported	Moderate in ethanol